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Compound of Interest

Compound Name: 1-(2-Ethoxyphenyl)-2-thiourea

Cat. No.: B075213 Get Quote

Technical Guide: 1-(2-Ethoxyphenyl)-2-thiourea
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Ethoxyphenyl)-2-thiourea is an aromatic thiourea derivative. The thiourea functional

group is a key structural motif in a wide range of biologically active compounds, exhibiting

diverse pharmacological properties. This technical guide provides a comprehensive overview of

the molecular formula, weight, and general experimental protocols, alongside a discussion of

the potential biological activities and mechanisms of action based on related thiourea-

containing molecules.

Core Molecular Data
The fundamental physicochemical properties of 1-(2-Ethoxyphenyl)-2-thiourea are

summarized below.

Property Value

Molecular Formula C₉H₁₂N₂OS

Molecular Weight 196.27 g/mol

CAS Number 63675-17-2
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Experimental Protocols
While specific experimental data for 1-(2-Ethoxyphenyl)-2-thiourea is limited in publicly

available literature, a standard synthesis protocol for N-aryl thioureas can be adapted.

General Synthesis of 1-(2-Ethoxyphenyl)-2-thiourea
The synthesis of 1-(2-Ethoxyphenyl)-2-thiourea can be achieved through the reaction of 2-

ethoxyaniline with a source of thiocyanate. A representative method involves the in-situ

generation of 2-ethoxyphenyl isothiocyanate, which then reacts with an amine.

Materials:

2-ethoxyaniline

Carbon disulfide

Triethylamine

Ethyl chloroformate

Ammonia (aqueous solution)

Dichloromethane (solvent)

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (eluent)

Procedure:

Formation of the Dithiocarbamate Salt: To a stirred solution of 2-ethoxyaniline (1 equivalent)

and triethylamine (1.2 equivalents) in dichloromethane at 0°C, add carbon disulfide (1.1

equivalents) dropwise. Allow the reaction mixture to stir at room temperature for 2-3 hours.

Formation of the Isothiocyanate: Cool the reaction mixture back to 0°C and add ethyl

chloroformate (1.1 equivalents) dropwise. Let the reaction proceed at room temperature for
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1-2 hours.

Reaction with Ammonia: The crude 2-ethoxyphenyl isothiocyanate solution is then treated

with an excess of aqueous ammonia. The reaction is stirred vigorously for 4-6 hours at room

temperature.

Work-up and Purification: The organic layer is separated, washed with water and brine, and

then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure

to yield the crude product. The crude 1-(2-Ethoxyphenyl)-2-thiourea is then purified by

column chromatography on silica gel using a hexane-ethyl acetate gradient.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Biological Activities and Mechanisms of
Action
Thiourea derivatives are known to possess a broad spectrum of biological activities.[1][2] While

specific studies on 1-(2-Ethoxyphenyl)-2-thiourea are not extensively documented, the

following activities are plausible based on the general class of thiourea compounds.

Antimicrobial Activity: Many thiourea derivatives exhibit antibacterial and antifungal

properties.[3] The mechanism often involves the disruption of microbial cell membranes or

the inhibition of essential enzymes.

Antioxidant Activity: The thiourea moiety can act as a scavenger of reactive oxygen species

(ROS), thereby exhibiting antioxidant effects.[2]

Anticancer Activity: Certain thiourea derivatives have demonstrated cytotoxic effects against

various cancer cell lines.[4][5] The proposed mechanisms include the induction of apoptosis

and the inhibition of key signaling pathways involved in cell proliferation.[5]

Enzyme Inhibition: Thiourea-based compounds have been shown to inhibit various enzymes,

including urease, tyrosinase, and cholinesterases.[6] This inhibition is typically achieved

through the interaction of the sulfur and nitrogen atoms of the thiourea group with the active

site of the enzyme.
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Visualized Workflows and Pathways
General Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
(2-Ethoxyphenyl)-2-thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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